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Compound of Interest

Compound Name:
2-Chloronaphthalene-1-sulfonic

acid

CAS No.: 102879-06-1

Cat. No.: B190238

Get Quote

Executive Summary: Immediate Action Required
STOP AND READ: 2-Chloronaphthalene-1-sulfonic acid is a halogenated aromatic sulfonic

acid.[1][2][3] It poses unique disposal challenges due to its dual nature: it is both a strong

organic acid (corrosive) and a halogenated compound (persistent environmental pollutant).[2]

[3]

CRITICAL PROHIBITION:NEVER pour this chemical down the drain, even if neutralized.[1]

[3] The halogenated naphthalene ring is toxic to aquatic life and resistant to standard

wastewater treatment.[2][3]

PRIMARY HAZARD: Causes severe skin burns and eye damage (Skin Corr.[1][2][3][4][5][6]

1B). Reacts exothermically with bases.[1][2][3][7]

DISPOSAL PATH: High-temperature incineration via a licensed hazardous waste contractor.

[1][2][3]
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Chemical Profile & Hazard Assessment
To manage this chemical safely, you must understand its physicochemical behavior.[2][3][8] As

a sulfonic acid, it is highly water-soluble and fully dissociated in solution, making it a potent

proton donor.[2][3] The chlorine substituent on the naphthalene ring adds lipophilicity and

environmental persistence, necessitating segregation from standard non-halogenated organic

waste streams.[2][3]

Parameter Data Operational Implication

Chemical Name
2-Chloronaphthalene-1-

sulfonic acid

Specific isomer; treat all

chloronaphthalene sulfonates

similarly.[1][2][3]

CAS Number
102879-06-1 (or 91-58-7 for

parent)

Verify against your specific

vial; isomers vary.[1][2][3]

Physical State Solid (Crystalline powder)
Hygroscopic; keep containers

tightly sealed.[1][2][3]

Acidity (pKa) < 1.0 (Strong Acid)

Corrosive: Incompatible with

metal containers.[1][3] Use

Glass or HDPE.[1][2][3]

Solubility Soluble in water, polar solvents

Spreads rapidly in wet

environments; difficult to

contain if solubilized.[1][2][3]

RCRA Status Characteristic Waste (D002)
Must be managed as

Hazardous Waste.[1][2][3]

The "Why" Behind the Protocol
Thermal Runaway Risk: Like all sulfonic acids, neutralization releases significant heat

(enthalpy of neutralization).[2][3] Rapid addition of base to this acid can cause splashing or

vaporization of the solvent.[2][3]

Incineration Requirements: Because it contains Chlorine (Cl), standard incineration is

insufficient.[2][3] It requires high-temperature incineration (>1100°C) with flue gas scrubbing
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to prevent the formation of dioxins/furans and to capture acidic HCl emissions.[1][2][3] This is

why it must be segregated from non-halogenated solvents.[1][2][3]

Disposal Decision Logic (Workflow)
The following decision tree illustrates the correct logistical flow for disposing of 2-
Chloronaphthalene-1-sulfonic acid depending on its state (Solid vs. Liquid/Solution).

Waste Generation:
2-Chloronaphthalene-1-sulfonic acid

Determine Physical State

CRITICAL: NO DRAIN DISPOSAL
Aquatic Toxicity

Solid / Powder Liquid / Solution

Collect in HDPE or Glass Container
(Do NOT dissolve)

Segregation Check:
Is it mixed with Non-Halogenated Solvents?

Label: 'Solid Chemical Waste'
Constituent: Halogenated Acid

Store in Satellite Accumulation Area
(Secondary Containment)

Yes: Treat as
HALOGENATED Solvent Waste

Mixed Organics

No (Aqueous/Acidic): Treat as
CORROSIVE HALOGENATED Waste

Aqueous/Pure

Handover to EHS / Waste Contractor
(High-Temp Incineration)
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Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging chloronaphthalene sulfonic acid waste.

Detailed Disposal Procedures
Protocol A: Solid Waste (Preferred State)
Best practice is to keep the waste in solid form to minimize volume and spill risk.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass

amber jar with a Teflon-lined cap.[1][2][3] Avoid metal containers (corrosion risk).[1][2][3]

Transfer: Transfer the solid powder carefully using a plastic spatula.[1][2][3] Wear a fit-tested

N95 mask or work in a fume hood to avoid inhaling dust.[1][2][3]

Labeling: Affix a hazardous waste label immediately.

Primary Constituent: 2-Chloronaphthalene-1-sulfonic acid.[1][2][3][9]

Hazard Checkboxes: Corrosive, Toxic.[2][3][7]

Note: "Halogenated Organic Solid."[1][2][3]

Storage: Cap tightly. Store in a secondary containment tray separate from bases and

oxidizers until pickup.

Protocol B: Liquid Waste (Solutions)
If the material is already in solution (e.g., reaction mother liquor).

Segregation (Critical):

Scenario 1 (Organic Solvents): If dissolved in methanol, DCM, or ethyl acetate, dispose of

the entire mixture into the Halogenated Solvent Waste carboy.[2][3] Even if the solvent is

non-halogenated (like methanol), the presence of the chloronaphthalene contaminant

mandates the "Halogenated" classification for incineration purposes.[2]
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Scenario 2 (Aqueous/Acidic): If in water or acid, collect in a dedicated "Corrosive -

Halogenated" waste stream.[1][2][3] Do not mix with general organic solvents unless

instructed by your specific waste contractor.[1][2][3]

pH Check: Ensure the container is compatible with the pH. If pH < 2, ensure the container is

rated for corrosives (HDPE/Glass).[2][3]

No Neutralization: Do not attempt to neutralize large volumes (>100mL) in the lab to render it

"safe" for the drain.[1][2][3] The resulting salt is still a halogenated pollutant.[2][3]

Emergency Response: Spill Cleanup
Scope: Small bench-top spills (< 50g or < 100mL). PPE: Nitrile gloves (double gloved), safety

goggles, lab coat.[2][3]

Isolation: Alert nearby personnel. Turn off ignition sources (though flammability is low,

thermal decomposition is a risk).[2][3]

Containment: Surround the spill with an inert absorbent (vermiculite or spill pillows).[1][2][3]

Do not use combustible materials like paper towels for the bulk acid.[2][3]

Neutralization (The "Self-Validating" Step):

Why: You cannot safely scoop up strong acid without damaging bags/bins.[1][2][3]

Method: Slowly sprinkle Sodium Carbonate (Soda Ash) or Sodium Bicarbonate over the

spill.[1][2][3]

Observation: The mixture will fizz (CO2 release).[1][2][3] Continue adding base until fizzing

stops.[1][2][3] This visual cue confirms the acid is neutralized.[2][3]

Collection: Scoop the resulting paste/sludge into a plastic bag or jar.[1][2][3]

Labeling: Label as "Spill Debris: Neutralized Chloronaphthalene Sulfonic Acid." Dispose of as

chemical waste (do not trash).[1][2][3]

Regulatory & Transport Compliance
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When preparing for transport by your waste contractor, ensure the following classifications are

referenced.

US EPA (RCRA):

D002: Corrosivity (for liquids pH < 2).[1][2][3]

U-List/P-List: While "Chloronaphthalene" (beta) is U047, the sulfonic acid derivative is

distinct.[1][2][3] However, conservative EHS protocols often manage it under the same

stringent requirements as U047 or as a generic halogenated waste.[2][3]

DOT Shipping (Likely Classifications):

UN 2585: Aryl sulfonic acids, solid (if <5% free H2SO4).[2][3]

UN 3261: Corrosive solid, acidic, organic, n.o.s. (2-Chloronaphthalene-1-sulfonic acid).

[1][2][3]

Hazard Class: 8 (Corrosive).[1][2][3][6][10]

Packing Group: II or III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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